Cas no 186498-27-1 ((4-Isobutyrylphenyl)boronic acid)
186498-27-1 structure
Product Name:(4-Isobutyrylphenyl)boronic acid
CAS No:186498-27-1
MF:C10H13BO3
MW:192.019423246384
MDL:MFCD12022352
CID:828368
PubChem ID:21186215
Update Time:2025-04-19
(4-Isobutyrylphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Isobutyrylphenyl)boronic acid
- 4-Isobutyrylphenylboronic acid
- [4-(2-methylpropanoyl)phenyl]boronic acid
- AKOS006343335
- MFCD12022352
- DB-367858
- SCHEMBL7363669
- 4-(2-methylpropanoyl)phenylboronic acid
- DTXSID10611202
- CS-0174827
- (4-Isobutyrylphenyl)boronicacid
- BS-25052
- F87641
- 186498-27-1
-
- MDL: MFCD12022352
- Inchi: 1S/C10H13BO3/c1-7(2)10(12)8-3-5-9(6-4-8)11(13)14/h3-7,13-14H,1-2H3
- InChI Key: CFUNNCDOCRSHJT-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(B(O)O)=CC=1)C(C)C
Computed Properties
- Exact Mass: 192.09600
- Monoisotopic Mass: 192.0957744g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 0.20510
(4-Isobutyrylphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116288-1g |
(4-Isobutyrylphenyl)boronic acid |
186498-27-1 | 95% | 1g |
$483.84 | 2023-09-02 | |
| Fluorochem | 228681-250mg |
4-Isobutyrylphenyl)boronic acid |
186498-27-1 | 95% | 250mg |
£276.00 | 2022-02-28 | |
| Fluorochem | 228681-1g |
4-Isobutyrylphenyl)boronic acid |
186498-27-1 | 95% | 1g |
£688.00 | 2022-02-28 | |
| Apollo Scientific | OR360548-1g |
4-Isobutyrylphenylboronic acid |
186498-27-1 | 97% | 1g |
£156.00 | 2025-02-19 | |
| Apollo Scientific | OR360548-5g |
4-Isobutyrylphenylboronic acid |
186498-27-1 | 97% | 5g |
£468.00 | 2025-02-19 | |
| Matrix Scientific | 095708-250mg |
(4-Isobutyrylphenyl)boronic acid, 95+% |
186498-27-1 | 95+% | 250mg |
$530.00 | 2023-09-10 | |
| Matrix Scientific | 095708-1g |
(4-Isobutyrylphenyl)boronic acid, 95+% |
186498-27-1 | 95+% | 1g |
$1176.00 | 2023-09-10 | |
| abcr | AB271439-250 mg |
4-Isobutyrylphenylboronic acid, 95%; . |
186498-27-1 | 95% | 250mg |
€153.40 | 2023-04-26 | |
| abcr | AB271439-1 g |
4-Isobutyrylphenylboronic acid, 95%; . |
186498-27-1 | 95% | 1g |
€287.50 | 2023-04-26 | |
| TRC | I781043-25mg |
4-Isobutyrylphenylboronic acid |
186498-27-1 | 25mg |
$115.00 | 2023-05-18 |
(4-Isobutyrylphenyl)boronic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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